N-(1-Cyanocyclopentyl)-1,6-dimethylpyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: N-(1-cyanocyclopentyl)-1,6-dimethylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C15H17N5O/c1-10-7-11(12-8-17-20(2)13(12)18-10)14(21)19-15(9-16)5-3-4-6-15/h7-8H,3-6H2,1-2H3,(H,19,21)
• InChI Key: AEMJVAASGREQKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=NN(C2=N1)C)C(=O)NC3(CCCC3)C#N
• Molecular Formula: C15H17N5O
• Molecular Weight: 283.33 g/mol

Description

“N-(1-Cyanocyclopentyl)-1,6-dimethylpyrazolo[3,4-b]pyridine-4-carboxamide” belongs to the class of compounds known as pyrazolopyridines. Pyrazolopyridines are medicinally privileged structures and have been the focus of numerous synthetic efforts due to their wide range of biological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrazolopyridines are generally synthesized by condensation of aminopyrazoles and α-oxoketene dithioacetals. Structural modifications can be achieved via reductive desulfurization, hydrolysis of the ester, and Suzuki coupling of the bromo derivative with aryl boronic acids.

Molecular Structure Analysis

The pyrazolopyridine scaffold is a bicyclic heterocyclic aromatic compound with three nitrogen atoms located at 1, 2, and 7 positions. It is embellished with two basic and hydrogen bond acceptor (HBA) nitrogen atoms, and one hydrogen bond donor (HBD) NH. The scaffold is aromatic, stable, flat, and is an isostere of naphthalene.